Cas no 2377032-86-3 (4-Amino-3-(difluoromethyl)-3-methylbutanoic acid)

• Product Name: 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid
• CAS No: 2377032-86-3
• MF: C₆H₁₁F₂NO₂
• MW: 167.15384888649
• CID: 6403550
• PubChem ID: 145901386
• Update Time: 2025-06-27

4-Amino-3-(difluoromethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7460130
• 4-amino-3-(difluoromethyl)-3-methylbutanoic acid
• 2377032-86-3
• 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid

• Inchi： 1S/C6H11F2NO2/c1-6(3-9,5(7)8)2-4(10)11/h5H,2-3,9H2,1H3,(H,10,11)
• InChI Key： FKANXLHXZBMBLM-UHFFFAOYSA-N
• SMILES： FC(C(C)(CN)CC(=O)O)F

Computed Properties

• Exact Mass: 167.07578492g/mol
• Monoisotopic Mass: 167.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid

Introduction to 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid (CAS No. 2377032-86-3)

4-Amino-3-(difluoromethyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2377032-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif with both amino and difluoromethyl functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid consists of a four-carbon chain with an amino group (-NH₂) at the fourth position and a difluoromethyl group (-CF₂) at the third position. Additionally, a methyl group (-CH₃) is present at the third carbon, contributing to its complex stereochemical environment. This arrangement imparts distinct reactivity and potential biological activity, making it an intriguing subject for medicinal chemists and biochemists alike.

In recent years, the demand for novel building blocks in drug development has surged, driven by the need for more effective and targeted therapeutics. 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid stands out as a compound with high structural diversity, which can be leveraged to design molecules with enhanced pharmacokinetic profiles. Its incorporation into drug candidates may lead to improved solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid is its potential role in the synthesis of bioactive molecules. The presence of both an amino group and a difluoromethyl group provides multiple points of modification, allowing chemists to tailor the compound for specific applications. For instance, the amino group can be used to form amides or peptidomimetics, while the difluoromethyl group is known to enhance metabolic stability and binding interactions in drug molecules.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacological properties. The incorporation of fluorine atoms into drug candidates often leads to increased lipophilicity, reduced susceptibility to enzymatic degradation, and improved binding affinity. 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid exemplifies this trend by incorporating two fluorine atoms in its structure, positioning it as a promising scaffold for developing next-generation therapeutics.

The compound's potential applications extend beyond drug discovery into materials science and agrochemicals. The unique combination of functional groups makes it a versatile intermediate that can be used to synthesize polymers, coatings, and specialty chemicals. Additionally, its structural features may contribute to its efficacy as an intermediate in crop protection agents, offering new avenues for agricultural innovation.

In academic research, 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid has been explored as a precursor in the synthesis of various bioactive compounds. Researchers have demonstrated its utility in constructing complex molecules with potential therapeutic effects. For example, derivatives of this compound have been investigated for their anti-inflammatory and antimicrobial properties. These findings underscore its significance as a chemical entity with broad applicability.

The synthesis of 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid presents both challenges and opportunities for synthetic chemists. While no single synthetic route has been universally adopted, multiple approaches have been reported in the literature. These methods often involve multi-step processes that require careful optimization to achieve high yields and purity. Despite these challenges, the increasing demand for this compound suggests that efficient synthetic strategies will continue to be developed.

As research progresses, the understanding of 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid's reactivity and potential applications will likely expand. Advances in computational chemistry and automated synthesis may further accelerate the discovery of new derivatives with enhanced properties. This compound exemplifies the importance of small molecules as tools for scientific exploration and technological advancement.

In conclusion,4-Amino-3-(difluoromethyl)-3-methylbutanoic acid (CAS No. 2377032-86-3) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it a valuable building block for synthesizing bioactive molecules with improved pharmacological properties. As research continues to uncover new applications for this compound, 4-Amino-3-(difluoromethyl)-3-methylbutanoic acid is poised to play an increasingly important role in scientific innovation.